Isotelekin
Overview
Description
Isotelekin is a synthetic peptide that has been gaining attention in the scientific community due to its potential applications in research. This peptide has been shown to have a range of biochemical and physiological effects, making it a valuable tool in various fields of study. In
Scientific Research Applications
Isotelekin in Ecological Research
Isotelekin and its analogs have been a subject of interest in ecological and environmental research. For instance, studies have explored the role of sesquiterpene lactones, including isotelekin, in plant ecology and their biological activities (Kaur & Kalsi, 1985). Similarly, research on other eudesmanolides related to isotelekin, like 1,2-dehydro-3-epi-isotelekin, has been conducted to understand their presence in various plant species and their ecological significance (Quijano et al., 1991).
Isotelekin in Nutritional Studies
The role of isotelekin in nutrition and health has been indirectly explored through the study of isotopic tools in nutritional monitoring. These tools help analyze human energy requirements, body composition, and metabolism of important nutrients, including sesquiterpene lactones like isotelekin (Valencia & Iyengar, 2002; Valencia & Iyengar, 2003).
Methodological Advances
Research on isotelekin also encompasses methodological advancements in scientific research. For example, the Mantel test, often used in dietary studies involving plant compounds like isotelekin, analyzes the relationships among various variables in biological science (Luo & Fox, 1996). This method has significant implications in understanding the dietary impact of various compounds including isotelekin.
properties
CAS RN |
17322-82-6 |
|---|---|
Product Name |
Isotelekin |
Molecular Formula |
C15H20O3 |
Molecular Weight |
248.32 g/mol |
IUPAC Name |
(3aR,4aR,6R,8aR,9aR)-6-hydroxy-8a-methyl-3,5-dimethylidene-3a,4,4a,6,7,8,9,9a-octahydrobenzo[f][1]benzofuran-2-one |
InChI |
InChI=1S/C15H20O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h10-13,16H,1-2,4-7H2,3H3/t10-,11+,12-,13-,15-/m1/s1 |
InChI Key |
XIUXHZFELXEHSK-WPLOAARJSA-N |
Isomeric SMILES |
C[C@]12CC[C@H](C(=C)[C@@H]1C[C@H]3[C@@H](C2)OC(=O)C3=C)O |
SMILES |
CC12CCC(C(=C)C1CC3C(C2)OC(=O)C3=C)O |
Canonical SMILES |
CC12CCC(C(=C)C1CC3C(C2)OC(=O)C3=C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzenesulfonamide, 4-hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]-](/img/structure/B97979.png)
